Cas no 1211974-04-7 ((2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one
• CAS No: 1211974-04-7
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 6287750
• PubChem ID: 45557297
• Update Time: 2025-10-23

(2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one
• (E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one
• Z290924488
• 1211974-04-7
• (E)-3-phenyl-1-(2-phenylmorpholino)prop-2-en-1-one
• 3-Phenyl-1-(2-phenylmorpholino)prop-2-en-1-one
• VU0522118-1
• AKOS024520385
• F5831-4966

• Inchi： 1S/C19H19NO2/c21-19(12-11-16-7-3-1-4-8-16)20-13-14-22-18(15-20)17-9-5-2-6-10-17/h1-12,18H,13-15H2/b12-11+
• InChI Key： KZUKRGCSUJFSIG-VAWYXSNFSA-N
• SMILES： O1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one

Introduction to (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one (CAS No. 1211974-04-7)

(2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one, also known by its CAS number 1211974-04-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholino derivatives and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The molecular structure of (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one is characterized by a conjugated double bond and a morpholine ring, which are key features contributing to its unique chemical and biological properties. The presence of these functional groups allows the compound to interact with specific biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions, thereby offering a novel approach to disease management.

In addition to its neuroprotective effects, (2E)-3-phenyl-1-(2-phenylmorpholin-4-yl)prop-2-en-1-one has also demonstrated promising anti-inflammatory properties. In vitro and in vivo studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the development and progression of inflammatory diseases.

The pharmacokinetic profile of (2E)-3-phenyl-1-(2-phenylmorpholin-4-y l)prop - 2 - en - 1 - one has been extensively evaluated to ensure its suitability for clinical use. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, making it an attractive candidate for further development as an oral medication. Additionally, its low toxicity profile and minimal side effects have been confirmed through preclinical trials, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of (2E)-3 - phenyl - 1 - ( 2 - phen yl morpholin - 4 - yl ) prop - 2 - en - 1 - one involves several well-established chemical reactions, including condensation and cyclization steps. The efficiency and scalability of these synthetic routes have been optimized to facilitate large-scale production for clinical trials and commercial use.

In conclusion, (2E)-3 - phen yl - 1 - ( 2 - phen yl morpholin - 4 - yl ) prop - 2 - en - 1 - one (CAS No. 1211974 - 04 - 7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, with the hope of bringing new treatment options to patients suffering from various diseases and disorders.